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Compound of Interest

Compound Name: 1-(3-Methoxypyridin-2-yl)ethanone

Cat. No.: B1321859 Get Quote

Technical Guide: 1-(3-Methoxypyridin-2-
yl)ethanone
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(3-Methoxypyridin-2-yl)ethanone is a substituted pyridine derivative that serves as a

valuable building block in organic synthesis and medicinal chemistry. Its structural features,

including the pyridine core, a methoxy group, and a ketone functional group, make it a versatile

precursor for the synthesis of more complex molecules. Pyridine and its derivatives are

common motifs in a wide array of biologically active compounds, highlighting the importance of

intermediates like 1-(3-Methoxypyridin-2-yl)ethanone in the discovery of novel therapeutics.

This guide provides a comprehensive overview of its properties, a detailed synthesis protocol,

and its role in the broader context of drug discovery workflows.

Core Properties and Data
The key chemical and physical properties of 1-(3-Methoxypyridin-2-yl)ethanone are

summarized below. These data are essential for its handling, characterization, and application

in synthetic chemistry.
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Property Value Reference(s)

CAS Number 379227-03-9 [1][2]

Molecular Formula C₈H₉NO₂ [1][2]

Molecular Weight 151.16 g/mol [1][2]

IUPAC Name
1-(3-methoxy-2-

pyridinyl)ethanone

Synonyms

2-acetyl-3-methoxypyridine, 1-

(3-methoxypyridin-2-yl)ethan-

1-one

[2]

Appearance
Colorless to off-white solid-

liquid mixture
[3]

Boiling Point 238.8 ± 20.0 °C (Predicted) [3]

Density 1.093 ± 0.06 g/cm³ (Predicted) [3]

Acidity (pKa) 2.47 ± 0.10 (Predicted) [3]

Storage Conditions
Inert atmosphere, Room

Temperature
[3][4]

Experimental Protocols
Synthesis of 1-(3-Methoxypyridin-2-yl)ethanone
A common and effective method for the synthesis of 1-(3-Methoxypyridin-2-yl)ethanone
involves the Grignard reaction of a cyanopyridine derivative with a methylmagnesium halide.

The following protocol is based on established literature procedures.[3]

Materials:

2-Cyano-3-methoxypyridine

Methylmagnesium iodide (3 M solution in THF)

Anhydrous Tetrahydrofuran (THF)
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2 N Hydrochloric acid (HCl)

Ethyl acetate

Hexane

Anhydrous sodium sulfate

Deionized water

Nitrogen gas supply

Standard glassware for inert atmosphere reactions (three-neck flask, dropping funnel,

condenser)

Magnetic stirrer and heating mantle

Silica gel for column chromatography

Procedure:

Reaction Setup: Under a nitrogen atmosphere, dissolve 2-cyano-3-methoxypyridine (1.0

equivalent, e.g., 0.88 g, 6.5 mmol) in anhydrous THF (e.g., 20 mL) in a three-neck flask

equipped with a magnetic stirrer.

Grignard Addition: Cool the reaction mixture to 0 °C using an ice bath. Slowly add a 3 M

solution of methylmagnesium iodide in THF (2.0 equivalents, e.g., 4.3 mL, 12.8 mmol)

dropwise via a dropping funnel, ensuring the temperature remains at 0 °C.

Reaction Progression: Stir the reaction mixture at 0 °C for 2 hours. Monitor the reaction's

progress using Thin Layer Chromatography (TLC).

Quenching: After the reaction is complete, slowly add deionized water (e.g., 50 mL) at 0 °C

to quench the reaction.

Neutralization and Extraction: Adjust the pH of the solution to 7 using 2 N HCl. Transfer the

mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 50 mL).
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Drying and Concentration: Combine the organic layers and dry over anhydrous sodium

sulfate. Filter the mixture and concentrate the solvent under reduced pressure to obtain the

crude product.

Purification: Purify the crude product by silica gel column chromatography using a

hexane/ethyl acetate gradient (0-100%) as the eluent. This will yield 1-(3-methoxypyridin-2-
yl)ethanone as a colorless oil (e.g., 0.79 g, 79% yield).[3]

Characterization: Confirm the structure of the final product using ¹H-NMR and mass

spectrometry.

Visualizations
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 1-(3-Methoxypyridin-2-
yl)ethanone.
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Synthesis of 1-(3-Methoxypyridin-2-yl)ethanone.
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Role in Drug Discovery
This compound is a key intermediate. The pyridine core is a privileged scaffold in medicinal

chemistry. The ketone and methoxy groups provide reactive handles for further chemical

modifications, enabling the generation of a library of diverse analogs for biological screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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